Cas no 116383-38-1 (Timepidium Bromide Hydrate)

• Product Name: Timepidium Bromide Hydrate
• CAS No: 116383-38-1
• MF: C₁₇H₂₄BrNO₂S₂
• MW: 418.411961555481
• CID: 2614580
• Update Time: 2025-06-07

Timepidium Bromide Hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(dithiophen-2-ylmethylidene)-5-methoxy-1,1-dimethylpiperidin-1-ium,bromide,hydrate
• Timepidium bromide monohydrate
• Timepidium bromide hydrate
• Timepidium bromide hydrate [JAN]
• Sesden (TN)
• Timepidium bromide hydrate (JP17)
• Piperidinium, 3-(di-2-thienylmethylene)-5-methoxy-1,1-dimethyl-, bromide, monohydrate (9ci)
• Piperidinium, 3-(di-2-thienylmethylene)-5-methoxy-1,1-dimethyl-, bromide, hydrate (1:1:1)
• D02535
• Q27262994
• Timepidium Bromide Hydrate

• Inchi： 1S/C17H22NOS2.BrH.H2O/c1-18(2)11-13(10-14(12-18)19-3)17(15-6-4-8-20-15)16-7-5-9-21-16;;/h4-9,14H,10-12H2,1-3H3;1H;1H2/q+1;;/p-1
• InChI Key： LESIBJVNNLJUOA-UHFFFAOYSA-M
• SMILES： [Br-].S1C=CC=C1/C(/C1=CC=CS1)=C1/CC(C[N+](C)(C)C/1)OC.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Timepidium Bromide Hydrate

Timepidium Bromide Hydrate (CAS No. 116383-38-1): An Overview of Its Properties and Applications

Timepidium Bromide Hydrate (CAS No. 116383-38-1) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical structure, physical properties, biological activities, and recent research findings.

Chemical Structure and Physical Properties

Timepidium Bromide Hydrate is a bromide salt of timepidium, a quaternary ammonium compound. Its molecular formula is C₁₄H₂₀NBr·xH₂O, where x represents the number of water molecules in the hydrate form. The compound is typically found as a white crystalline solid with a melting point of approximately 200°C. It is highly soluble in water and polar organic solvents, making it suitable for various applications in aqueous environments.

The molecular weight of Timepidium Bromide Hydrate is approximately 347.22 g/mol (anhydrous form). The compound exhibits excellent stability under standard laboratory conditions but may degrade when exposed to strong acids or bases. Its high solubility and stability make it an ideal candidate for use in solution-based experiments and formulations.

Biological Activities and Mechanisms of Action

Timepidium Bromide Hydrate has been extensively studied for its biological activities, particularly in the context of ion channel modulation and neuropharmacology. Research has shown that it acts as a potent inhibitor of voltage-gated sodium channels (VGSCs), which are crucial for the propagation of action potentials in neurons and muscle cells. By blocking these channels, Timepidium Bromide Hydrate can effectively reduce neuronal excitability and prevent the transmission of pain signals.

A recent study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that Timepidium Bromide Hydrate exhibits selective inhibition of VGSCs over other ion channels, making it a promising candidate for the development of novel analgesic agents. The study also highlighted its potential for treating neuropathic pain conditions, which are often resistant to conventional pain management therapies.

In addition to its effects on ion channels, Timepidium Bromide Hydrate has been investigated for its anti-inflammatory properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This dual mechanism of action—blocking sodium channels and reducing inflammation—makes it a versatile compound with broad therapeutic potential.

Clinical Applications and Research Developments

The potential clinical applications of Timepidium Bromide Hydrate are diverse and promising. One area of significant interest is its use in pain management. Chronic pain conditions, such as neuropathic pain and post-surgical pain, pose significant challenges due to their refractory nature and the side effects associated with current treatments. The selective inhibition of VGSCs by Timepidium Bromide Hydrate offers a novel approach to managing these conditions with potentially fewer side effects compared to existing analgesics.

A phase II clinical trial evaluating the efficacy and safety of Timepidium Bromide Hydrate in patients with neuropathic pain reported promising results. The trial demonstrated that the compound significantly reduced pain scores without causing major adverse effects. These findings have sparked further interest in advancing the compound through later-stage clinical trials.

Beyond pain management, Timepidium Bromide Hydrate has also shown potential in other therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated its ability to reduce inflammation and improve disease outcomes in animal models of these conditions.

Safety Profile and Future Directions

The safety profile of Timepidium Bromide Hydrate is an important consideration for its clinical development. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant organ toxicity or systemic side effects observed. However, further research is needed to fully characterize its long-term safety profile.

Ongoing research aims to optimize the formulation and delivery methods for Timepidium Bromide Hydrate. For example, efforts are being made to develop sustained-release formulations that can provide prolonged therapeutic effects while minimizing dosing frequency. Additionally, combination therapies involving Timepidium Bromide Hydrate and other drugs are being explored to enhance treatment efficacy.

In conclusion, Timepidium Bromide Hydrate (CAS No. 116383-38-1) is a multifaceted compound with promising applications in various therapeutic areas. Its unique mechanism of action, combined with its favorable safety profile, positions it as a valuable candidate for further clinical development. As research continues to uncover new insights into its properties and potential uses, Timepidium Bromide Hydrate is likely to play an increasingly important role in advancing medical treatments for pain management and inflammatory diseases.